Cas no 2171582-17-3 (4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one
• CAS No: 2171582-17-3
• MF: C₈H₁₃FN₂O₂
• MW: 188.199425458908
• CID: 6320523
• PubChem ID: 165541870
• Update Time: 2025-06-27

4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one
• 4-amino-2-[(3-fluorocyclobutyl)methyl]-1,2-oxazolidin-3-one
• 2171582-17-3
• EN300-1645845

• Inchi： 1S/C8H13FN2O2/c9-6-1-5(2-6)3-11-8(12)7(10)4-13-11/h5-7H,1-4,10H2
• InChI Key： LMVRJNDNCQIIFZ-UHFFFAOYSA-N
• SMILES： FC1CC(CN2C(C(CO2)N)=O)C1

Computed Properties

• Exact Mass: 188.09610582g/mol
• Monoisotopic Mass: 188.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one

4-Amino-2-(3-Fluorocyclobutyl)methyl-1,2-Oxazolidin-3-One: A Comprehensive Overview

The compound with CAS No. 2171582-17-3, commonly referred to as 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is characterized by a 1,2-oxazolidinone ring system, which is a five-membered lactam containing an oxygen atom. The presence of an amino group at the 4-position and a fluorinated cyclobutylmethyl group at the 2-position introduces intriguing electronic and steric properties that make this compound a valuable subject for further exploration.

Recent advancements in synthetic methodologies have enabled the efficient construction of 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one. Researchers have employed various strategies, including ring-closing metathesis and asymmetric catalysis, to synthesize this compound with high enantioselectivity. These methods not only enhance the yield but also provide insights into the stereochemical control of similar oxazolidinone derivatives. The incorporation of a fluorinated cyclobutane ring has been particularly challenging due to its strained geometry, but innovative approaches have successfully addressed these challenges.

The structural uniqueness of 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one lends itself to diverse applications in drug discovery. The amino group at the 4-position serves as a reactive site for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Moreover, the fluorinated cyclobutylmethyl group imparts lipophilicity and enhances membrane permeability, which are critical attributes for drug candidates targeting various therapeutic areas such as oncology and infectious diseases.

Recent studies have highlighted the potential of this compound as a precursor for peptide-based therapeutics. By leveraging its oxazolidinone scaffold, researchers have developed novel peptide mimetics that exhibit improved stability and bioavailability compared to their natural counterparts. These findings underscore the importance of 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-oxazolidin-3-one as a versatile building block in medicinal chemistry.

In addition to its role in drug discovery, this compound has also found applications in materials science. The rigid structure of the oxazolidinone ring and the electron-withdrawing effects introduced by the fluorinated cyclobutane ring make it an attractive candidate for designing advanced polymers and nanomaterials. Ongoing research is exploring its potential as a monomer for synthesizing high-performance polymers with tailored mechanical and thermal properties.

The synthesis and characterization of 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-Oxazolidinone (CAS No. 2171582) have been extensively documented in recent scientific literature. These studies emphasize the importance of understanding the interplay between molecular structure and function, particularly in complex chemical systems. By combining experimental data with computational modeling techniques, researchers have gained deeper insights into the electronic properties and reactivity patterns of this compound.

Furthermore, the integration of green chemistry principles into the synthesis of 4-amino compounds has paved the way for more sustainable production methods. By utilizing renewable feedstocks and minimizing waste generation, scientists are working towards making this compound more accessible for large-scale applications while reducing environmental impact.

In conclusion, 4-amino-2-(3-fluorocyclobutyl)methyl-1,2-Oxazolidinone (CAS No. 217158) represents a fascinating example of how structural complexity can be harnessed to create molecules with multifaceted applications. Its role as both a synthetic intermediate and a functional material highlights its significance in contemporary chemical research. As ongoing studies continue to unravel its potential, this compound is poised to make substantial contributions across various scientific disciplines.